3-hydroxy-14,15-secoestra-1,3,5(10)-trien-15-yn-17-one
3-hydroxy-14,15-secoestra-1,3,5(10)-trien-15-yn-17-one
Brand Name:
Vulcanchem
CAS No.:
117144-19-1
VCID:
VC0038770
InChI:
InChI=1S/C18H22O2/c1-3-17(20)18(2)9-8-16-13(11-18)5-4-12-10-14(19)6-7-15(12)16/h1,6-7,10,13,16-17,19-20H,4-5,8-9,11H2,2H3/t13-,16-,17-,18-/m0/s1/i1+1,3+1
SMILES:
CC1(CCC2C(C1)CCC3=C2C=CC(=C3)O)C(C#C)O
Molecular Formula:
C18H22O2
Molecular Weight:
272.35 g/mol
3-hydroxy-14,15-secoestra-1,3,5(10)-trien-15-yn-17-one
CAS No.: 117144-19-1
Main Products
VCID: VC0038770
Molecular Formula: C18H22O2
Molecular Weight: 272.35 g/mol
| CAS No. | 117144-19-1 |
|---|---|
| Product Name | 3-hydroxy-14,15-secoestra-1,3,5(10)-trien-15-yn-17-one |
| Molecular Formula | C18H22O2 |
| Molecular Weight | 272.35 g/mol |
| IUPAC Name | (4bS,7S,8aS)-7-[(1R)-1-hydroxy(2,3-13C2)prop-2-ynyl]-7-methyl-5,6,8,8a,9,10-hexahydro-4bH-phenanthren-2-ol |
| Standard InChI | InChI=1S/C18H22O2/c1-3-17(20)18(2)9-8-16-13(11-18)5-4-12-10-14(19)6-7-15(12)16/h1,6-7,10,13,16-17,19-20H,4-5,8-9,11H2,2H3/t13-,16-,17-,18-/m0/s1/i1+1,3+1 |
| Standard InChIKey | PGUHDYUGHBUNJJ-UWLLGFRQSA-N |
| Isomeric SMILES | C[C@@]1(CC[C@H]2[C@H](C1)CCC3=C2C=CC(=C3)O)[C@H]([13C]#[13CH])O |
| SMILES | CC1(CCC2C(C1)CCC3=C2C=CC(=C3)O)C(C#C)O |
| Canonical SMILES | CC1(CCC2C(C1)CCC3=C2C=CC(=C3)O)C(C#C)O |
| Synonyms | 14,15-SETYO 3-hydroxy-14,15-secoestra-1,3,5(10)-trien-15-yn-17-one |
| PubChem Compound | 3081121 |
| Last Modified | Nov 11 2021 |
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